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Compound of Interest

Compound Name: Ferric ammonium oxalate

Cat. No.: B1630458 Get Quote

Ferric Ammonium Oxalate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource on ferric ammonium
oxalate, a versatile iron (III) coordination complex. This document provides a detailed overview

of its chemical synonyms, physicochemical properties, and key applications in scientific

research and various industries. Detailed experimental protocols for its synthesis and its use in

significant chemical processes are provided to facilitate practical application in a laboratory

setting.

Nomenclature and Synonyms
Ferric ammonium oxalate is known by a variety of names in scientific literature. A

comprehensive list of these synonyms, along with their respective identifiers, is presented in

Table 1. This information is crucial for accurate literature searches and unambiguous

identification of the compound.

Table 1: Synonyms and Identifiers for Ferric Ammonium Oxalate
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Name Type Synonym Identifier

Common Name Ferric Ammonium Oxalate

Ammonium Ferric Oxalate[1][2]

Ammonium Ferrioxalate[1]

Iron Ammonium Oxalate[3]

IUPAC Name
Triammonium

tris(oxalato)ferrate(III)[1]

triazanium;iron(3+);oxalate[1]

Systematic Names
Triammonium

trioxalatoferrate[1]

Triammonium

tris(ethanedioato(2-)-

O,O')ferrate(3-)[1]

Ferrate(3-), tris(oxalato)-,

triammonium[1]

CAS Registry No. 14221-47-7 (anhydrous)[1]

13268-42-3 (trihydrate)[4]

EC Number 238-090-0[1]

PubChem CID 26580[1]

UNII 9437980SQM[1]

Physicochemical Properties
A summary of the key physicochemical properties of ferric ammonium oxalate is presented in

Table 2. These properties are fundamental to its application in various experimental and

industrial processes.

Table 2: Physicochemical Properties of Ferric Ammonium Oxalate
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Property Value Conditions

Molecular Formula C₆H₁₂FeN₃O₁₂ (anhydrous)[1]

(NH₄)₃[Fe(C₂O₄)₃]·3H₂O

(trihydrate)[5]

Molecular Weight 374.02 g/mol (anhydrous)[1]

428.07 g/mol (trihydrate)

Appearance Green crystalline solid[1]

Solubility in Water Soluble[6]

Solubility in Ethanol Insoluble[6]

pH of Solution Acidic (less than 7.0)[1]

Thermal Decomposition
Emits toxic fumes of ammonia

upon heating.[3]

Experimental Protocols
This section provides detailed methodologies for key experiments involving ferric ammonium
oxalate.

Synthesis of Ferric Ammonium Oxalate
Objective: To synthesize ferric ammonium oxalate from the reaction of ferric chloride,

ammonium hydroxide, and oxalic acid.

Materials:

Ferric chloride (FeCl₃)

Ammonium hydroxide (NH₄OH) solution

Oxalic acid (H₂C₂O₄)

Distilled water
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Procedure:

React ammonium hydroxide with oxalic acid to produce ammonium oxalate. Ensure a slight

excess of oxalic acid.

Add ferric chloride to the ammonium oxalate solution. The solution should turn a distinct

green color.

The resulting ferric ammonium oxalate can then be purified by recrystallization.

Actinometry Using Potassium Ferrioxalate
Objective: To determine the photon flux of a light source using the potassium ferrioxalate

actinometer, a system where the underlying photochemical principles are analogous to those of

ferric ammonium oxalate.

Materials:

Potassium ferrioxalate (K₃[Fe(C₂O₄)₃]·3H₂O)

Sulfuric acid (H₂SO₄), 0.1 N

1,10-phenanthroline solution

Sodium acetate buffer solution

Volumetric flasks

Pipettes

Spectrophotometer

Light source to be calibrated

Procedure:

Preparation of the Actinometer Solution: Prepare a 0.006 M solution of potassium

ferrioxalate in 0.1 N sulfuric acid. This solution is light-sensitive and should be prepared in

the dark or under red light.
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Irradiation: Fill a quartz cuvette with the actinometer solution and irradiate it with the light

source for a precisely measured time. A non-irradiated solution should be kept in the dark as

a reference.

Development: After irradiation, take a known volume of the irradiated solution and the non-

irradiated reference solution and place them in separate volumetric flasks. To each flask, add

the 1,10-phenanthroline solution and the sodium acetate buffer. Dilute to the mark with

distilled water.

Measurement: Allow the color to develop for at least 30 minutes in the dark. Measure the

absorbance of the irradiated sample at 510 nm using the non-irradiated sample as a blank.

Calculation: The number of Fe²⁺ ions formed, and thus the photon flux, can be calculated

from the absorbance using the known quantum yield for the ferrioxalate actinometer.

Cyanotype Printing Process
Objective: To create a photographic print using the light-sensitive properties of ferric
ammonium oxalate.

Materials:

Ferric ammonium oxalate

Potassium ferricyanide (K₃[Fe(CN)₆])

Distilled water

Paper or fabric substrate

Glass rod or brush for coating

Negative or objects to create a photogram

UV light source (e.g., sunlight)

Procedure:
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Sensitizer Preparation: In a dimly lit room, prepare two separate aqueous solutions:

Solution A: Dissolve ferric ammonium oxalate in distilled water.

Solution B: Dissolve potassium ferricyanide in distilled water.

Sensitizer Mixing: Mix equal volumes of Solution A and Solution B. This mixed sensitizer is

light-sensitive and should be used shortly after preparation.

Coating: Using a glass rod or brush, evenly coat the paper or fabric with the sensitizer

solution and allow it to dry in the dark.

Exposure: Place the negative or objects on the sensitized surface and expose to a UV light

source. The exposed areas will change color, forming a visible image.

Development: After exposure, "develop" the print by rinsing it with water. The water washes

away the unreacted chemicals, and the characteristic Prussian blue image becomes more

intense as it dries.

Signaling Pathways and Experimental Workflows
While ferric ammonium oxalate is not directly involved in biological signaling pathways, it

plays a central role in several chemical reaction pathways and experimental workflows. These

can be visualized to understand the logical relationships and transformations involved.

Photochemical Decomposition of Ferrioxalate
The photodecomposition of the ferrioxalate ion is the fundamental process in actinometry and

cyanotype printing. Upon absorption of a photon, an intramolecular ligand-to-metal charge

transfer (LMCT) occurs, leading to the reduction of iron(III) to iron(II) and the oxidation of an

oxalate ligand.
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Photochemical Reaction

Ferrioxalate Ion
[Fe(C₂O₄)₃]³⁻ Photon (hν) Excited State

{[Fe(C₂O₄)₃]³⁻}*

Ferrous Oxalate Ion
[Fe(C₂O₄)₂]²⁻

Reduction

Oxalate Radical
C₂O₄⁻Oxidation

Carbon Dioxide
2CO₂

Click to download full resolution via product page

Caption: Photochemical decomposition pathway of the ferrioxalate ion.

Experimental Workflow for Cyanotype Printing
The cyanotype process is a straightforward workflow that utilizes the photochemical properties

of ferric ammonium oxalate to produce a stable Prussian blue image.
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Start

Prepare Sensitizer
(Ferric Ammonium Oxalate + 

Potassium Ferricyanide)

Coat Paper/Fabric

Dry in Dark

Expose to UV Light
(with negative/object)

Develop in Water

Dry Final Print

Finished Cyanotype Print

Click to download full resolution via product page

Caption: Experimental workflow for the cyanotype printing process.
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Fenton-like Reaction Mechanism
Ferric oxalate complexes can participate in Fenton-like reactions, where the photolysis of the

complex generates Fe(II) ions, which then react with hydrogen peroxide to produce highly

reactive hydroxyl radicals. These radicals are powerful oxidizing agents capable of degrading

organic pollutants.

Photo-Fenton-like Process with Ferrioxalate

Ferrioxalate
[Fe(C₂O₄)₃]³⁻

Photon (hν)

Fe²⁺

Photoreduction

Re-complexation/
Oxidation Hydrogen Peroxide

H₂O₂

Hydroxyl Radical
•OH

Fenton Reaction Organic Pollutant Degradation Products
(CO₂, H₂O, etc.)

Oxidation

Click to download full resolution via product page

Caption: Mechanism of the photo-Fenton-like reaction involving ferrioxalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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